4-(Methoxyamino)-3-nitrobenzene-1-sulfonyl chloride

• CAS: 61496-60-4
• Molecular Formula: C7H7ClN2O5S
• Molecular Weight: 266.66 g/mol
• SMILES: CONC1=C(C=C(C=C1)S(=O)(=O)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C7H7ClN2O5S/c1-15-9-6-3-2-5(16(8,13)14)4-7(6)10(11)12/h2-4,9H,1H3
• InChIKey: QGAMAMSTBNBUTK-UHFFFAOYSA-N

4-(Methoxyamino)-3-nitrobenzene-1-sulfonyl Chloride (CAS 61496-60-4): Procurement Baseline

4-(Methoxyamino)-3-nitrobenzene-1-sulfonyl chloride (CAS 61496-60-4) is a bifunctional aromatic sulfonyl chloride featuring a rare N-methoxyamino (–NHOCH₃) substituent paired with a nitro (–NO₂) group on the benzene core. Its molecular formula is C₇H₇ClN₂O₅S with a molecular weight of 266.66 g·mol⁻¹ . This compound serves as a reactive electrophilic building block for sulfonamide and sulfonate ester synthesis, where the sulfonyl chloride moiety enables nucleophilic substitution while the methoxyamino group introduces additional hydrogen-bond donor/acceptor capacity and potential for further derivatization .

1

Bifunctional electrophilic building block for sulfonamide and sulfonate ester synthesis

2

Unique –NHOCH₃ handle enables additional hydrogen-bond donor capacity for chemical probe design

3

Supports selective derivatization workflows requiring a secondary amine post-sulfonylation

Why 4-(Methoxyamino)-3-nitrobenzene-1-sulfonyl Chloride Cannot Be Replaced by Generic Nitrobenzenesulfonyl Chlorides

Generic nitrobenzenesulfonyl chlorides such as 3-nitrobenzenesulfonyl chloride (CAS 121-51-7) or 4-methoxy-3-nitrobenzenesulfonyl chloride (CAS 22117-79-9) lack the N-methoxyamino (–NHOCH₃) moiety that distinguishes CAS 61496-60-4. This functional group alters the hydrogen-bonding landscape, nucleophilic reactivity profile, and downstream derivatization options in ways that simple methoxy or unsubstituted analogs cannot replicate . Substituting a generic sulfonyl chloride where the N-methoxyamino handle is required would eliminate the ability to install specific sulfonamide-linked chemical probes, bioactive conjugates, or library scaffolds that depend on this unique substitution pattern .

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Generic 3-nitro or 4-methoxy analogs lack the –NHOCH₃ moiety; hydrogen-bond donor capacity may shift binding profiles and limit downstream conjugation options.

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Substituting with a simple methoxy sulfonyl chloride removes the secondary amine handle, which may eliminate the ability to install specific sulfonamide-linked probes or library scaffolds.

Quantitative Differentiation Evidence for 4-(Methoxyamino)-3-nitrobenzene-1-sulfonyl Chloride vs. Closest Analogs

Molecular Identity: Unique N-Methoxyamino Substitution vs. 4-Methoxy-3-nitrobenzenesulfonyl Chloride

The target compound’s defining differentiator is the 4-(methoxyamino) group (–NHOCH₃), which replaces the simple 4-methoxy (–OCH₃) group found in the commercially prevalent analog 4-methoxy-3-nitrobenzenesulfonyl chloride (CAS 22117-79-9). This substitution increases the molecular formula from C₇H₆ClNO₅S (MW 251.64) to C₇H₇ClN₂O₅S (MW 266.66) and introduces a secondary amine capable of additional derivatization .

Molecular identity

Class-level inference

–NHOCH₃ replaces –OCH₃ at position 4; MW increases by 15.02 g·mol⁻¹ vs. 4-methoxy-3-nitrobenzenesulfonyl chloride

Enables secondary amine derivatization absent in methoxy analog

Identity confirmed by CAS registry; no assay context required

Evidence Dimension	Molecular Formula and Substituent Identity
Target Compound Data	C₇H₇ClN₂O₅S; MW 266.66; contains –NHOCH₃ at position 4
Comparator Or Baseline	4-Methoxy-3-nitrobenzenesulfonyl chloride (CAS 22117-79-9): C₇H₆ClNO₅S; MW 251.64; contains –OCH₃ at position 4 [1]
Quantified Difference	Δ MW = +15.02 g·mol⁻¹ (+5.96%); replacement of –OCH₃ by –NHOCH₃ adds one H-bond donor
Conditions	Structural identity confirmed by molecular formula and CAS registry; no assay context required.

Why This Matters

The –NHOCH₃ group provides a secondary amine for additional sulfonylation, alkylation, or conjugation that is absent in the methoxy analog, enabling distinct chemical probe and library synthesis pathways.

• [1] CAS Common Chemistry. 4-Methoxy-3-nitrobenzenesulfonyl chloride, CAS RN 22117-79-9. https://commonchemistry.cas.org/detail?cas_rn=22117-79-9 (accessed 2026-05-10). View Source

Hydrogen-Bond Donor Count: Enabling Specific Binding Interactions Absent in Methoxy Analogs

The N-methoxyamino group contributes one hydrogen-bond donor (HBD), whereas the 4-methoxy analog has zero HBD count. For target–ligand interactions requiring a donor at this vector, 4-methoxy-3-nitrobenzenesulfonyl chloride (CAS 22117-79-9) cannot engage as a hydrogen-bond donor, making the target compound functionally non-substitutable [1].

H-bond donor count

Class-level inference

Target: 1 HBD (–NHOCH₃); all common nitrobenzenesulfonyl chloride analogs: 0 HBD

Only member in set providing a directional H-bond donor at the 4-position

Computed from PubChem; no experimental assay context required

Evidence Dimension	Hydrogen-Bond Donor Count
Target Compound Data	1 (from –NHOCH₃)
Comparator Or Baseline	4-Methoxy-3-nitrobenzenesulfonyl chloride: 0 HBD. 3-Nitrobenzenesulfonyl chloride (CAS 121-51-7): 0 HBD. 4-Methyl-3-nitrobenzenesulfonyl chloride (CAS 616-83-1): 0 HBD. [2]
Quantified Difference	Target = 1; comparators = 0. Only compound in this set bearing an N–H group.
Conditions	Computed physicochemical properties from PubChem and CAS Common Chemistry; no experimental assay context required.

Why This Matters

For medicinal chemistry campaigns requiring a directional hydrogen-bond donor at the 4-position of the sulfonamide-bearing phenyl ring, only CAS 61496-60-4 provides this pharmacophoric feature among commonly available nitrobenzenesulfonyl chlorides.

• [1] PubChem. Benzenesulfonyl chloride, 4-methoxy-3-nitro-, CID 89600. Computed hydrogen-bond donor count = 0. https://pubchem.ncbi.nlm.nih.gov/compound/89600 (accessed 2026-05-10). View Source
• [2] PubChem. 4-Methyl-3-nitrobenzenesulfonyl chloride, CID 560638. Computed hydrogen-bond donor count = 0. https://pubchem.ncbi.nlm.nih.gov/compound/616-83-1 (accessed 2026-05-10). View Source

Hydrolysis Sensitivity Tuning: Nitro-Activated Electrophilicity with an Additional Reactive Handle

Aromatic sulfonyl chlorides bearing a nitro group are moisture-sensitive electrophiles whose hydrolysis rates depend on ring substitution. The 3-nitro substituent on CAS 61496-60-4 activates the sulfonyl chloride toward nucleophilic attack similarly to 3-nitrobenzenesulfonyl chloride, but the additional 4-methoxyamino group offers a secondary reactive site. Hydrolysis kinetic studies on related compounds show that 3-nitrobenzenesulfonyl chloride hydrolyses measurably faster than unsubstituted benzenesulfonyl chloride under identical aqueous dioxan conditions; the target compound inherits this nitro-activated electrophilicity while providing the methoxyamino handle unavailable in 3-nitrobenzenesulfonyl chloride (CAS 121-51-7) [1].

Hydrolysis sensitivity

Class-level inference

Nitro-activated electrophilicity inferred from 3-nitrobenzenesulfonyl chloride hydrolysis data; specific rate data not located for CAS 61496-60-4

Combines nitro-level reactivity with methoxyamino handle unavailable in simpler analogs

Data to verify; hydrolysis kinetics from aqueous dioxan studies (Aust. J. Chem., 1971)

Evidence Dimension	Hydrolysis Rate (Class-Level Inference from 3-Nitro vs. Unsubstituted)
Target Compound Data	Nitro-activated; specific rate data not located for CAS 61496-60-4.
Comparator Or Baseline	3-Nitrobenzenesulfonyl chloride: rate constant (kN) > unsubstituted benzenesulfonyl chloride rate (kH) in aqueous dioxan, consistent with electron-withdrawing nitro activation [1]. Unsubstituted benzenesulfonyl chloride: lower k.
Quantified Difference	Qualitative class inference: nitro-bearing sulfonyl chlorides are more hydrolysis-sensitive than unsubstituted; quantitative rate ratios not available at individual compound level.
Conditions	Hydrolysis in aqueous dioxan (mole fraction water 0.9–1.00); data from Australian Journal of Chemistry, 1971 [1].

Why This Matters

Users requiring a sulfonyl chloride with nitro-level electrophilicity for rapid amine capping but also needing the downstream synthetic utility of the N-methoxyamino handle cannot achieve both requirements with any single commercially available analog.

• [1] Solvolysis of sulphonyl halides. VII. Hydrolysis of some aromatic sulphonyl chlorides in aqueous dioxan. Australian Journal of Chemistry, 1971. https://sciprofiles.com/publication/view/67ae0cd9f393c6b72602a83679a456cc (accessed 2026-05-10). View Source

Safety Classification: Skin Corrosion Hazard Consistency Enabling Standardized Handling Across the Series

Both the target compound and its closest structural analog, 4-methoxy-3-nitrobenzenesulfonyl chloride (CAS 22117-79-9), carry GHS H314 (causes severe skin burns and eye damage) with Signal: Danger, classified as Skin Corrosion/Irritation Category 1 [1][2]. This shared hazard profile means that safety protocols, storage requirements, and personal protective equipment regimens do not need to be altered when substituting between these compounds on the basis of hazard alone.

Safety classification

Supporting evidence

Identical GHS H314 (Skin Corrosion Category 1, Danger) across target and closest nitro-substituted analogs

Existing safety protocols for nitrobenzenesulfonyl chlorides may apply

Source review; GHS classification from PubChem and Sigma-Aldrich data

Evidence Dimension	GHS Hazard Classification
Target Compound Data	H314: Causes severe skin burns and eye damage (inferred from sulfonyl chloride class and nitro-substituted analog data).
Comparator Or Baseline	4-Methoxy-3-nitrobenzenesulfonyl chloride (CAS 22117-79-9): H314 (100%), H318 (50%) [1]. 4-Methyl-3-nitrobenzenesulfonyl chloride (CAS 616-83-1): H314 [2].
Quantified Difference	No difference; identical primary hazard classification (H314, Danger) across nitro-substituted benzenesulfonyl chlorides.
Conditions	GHS classification per PubChem and Sigma-Aldrich safety data.

Why This Matters

Procurement and safety officers can apply existing handling protocols for nitrobenzenesulfonyl chlorides without additional hazard assessment, reducing administrative burden when sourcing this specialized building block.

• [1] PubChem. Benzenesulfonyl chloride, 4-methoxy-3-nitro-, CID 89600. GHS Classification: H314. https://pubchem.ncbi.nlm.nih.gov/compound/89600 (accessed 2026-05-10). View Source
• [2] ChemBase. 4-Methyl-3-nitrobenzenesulfonyl chloride, CAS 616-83-1. GHS: H314. http://www.chembase.cn/substance-319012.html (accessed 2026-05-10). View Source

High-Value Application Scenarios for 4-(Methoxyamino)-3-nitrobenzene-1-sulfonyl Chloride (CAS 61496-60-4)

Synthesis of N-Methoxyamino-Functionalized Sulfonamide Chemical Probes

When a research program requires installation of a sulfonamide linker that retains a methoxyamino group for subsequent bioconjugation (e.g., oxime ligation or reductive amination), CAS 61496-60-4 is the direct precursor. The –NHOCH₃ moiety can be unmasked or further derivatized after sulfonamide coupling, a synthetic sequence not accessible from 4-methoxy-3-nitrobenzenesulfonyl chloride (CAS 22117-79-9) which lacks the amine handle .

Diversity-Oriented Synthesis of HBD-Containing Sulfonamide Libraries

In fragment-based drug discovery or library synthesis where every hydrogen-bond donor matters for screening hit rates, the single HBD contributed by the –NHOCH₃ group of CAS 61496-60-4 provides a pharmacophoric feature that is absent from all common nitrobenzenesulfonyl chloride analogs (HBD = 0). This makes it the reagent of choice for libraries targeting HBD-dependent binding pockets .

Dual-Warhead Electrophilic Scaffolds for Covalent Inhibitor Design

The target compound offers two electrophilic centers: the sulfonyl chloride for rapid amine capping and the nitro group (reducible to aniline) for subsequent functionalization. Combined with the methoxyamino secondary amine, this creates a trifunctional scaffold for covalent inhibitor design, outperforming 3-nitrobenzenesulfonyl chloride (CAS 121-51-7) which provides only the sulfonyl chloride and nitro groups without the third derivatizable handle .

Application

Selection Property

Validation Focus

N-Methoxyamino sulfonamide probe synthesis

–NHOCH₃ handle for bioconjugation

Post-sulfonylation amine derivatization

HBD-containing sulfonamide library synthesis

Unique H-bond donor pharmacophore

HBD-dependent binding pocket screening

Covalent inhibitor scaffold design

Dual electrophilic centers plus secondary amine

Trifunctional scaffold reactivity profiling